

A Comparative Guide to Indole-Based PI3K Inhibitors for Cancer Research

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: (1H-indol-2-yl)(4-methylpiperazin-1-yl)methanone
CAS No.: 73187-30-1
Cat. No.: B1587028

[Get Quote](#)


This guide provides a comprehensive comparative analysis of indole-based inhibitors of Phosphoinositide 3-Kinase (PI3K), a critical enzyme family in cancer signaling. Intended for researchers, scientists, and drug development professionals, this document delves into the biochemical potency, isoform selectivity, and cellular activity of key compounds, supported by detailed experimental protocols for their evaluation. The indole scaffold, a privileged structure in medicinal chemistry, has given rise to numerous potent PI3K inhibitors, and understanding their comparative profiles is crucial for advancing cancer therapeutics.[1][2]

The PI3K Signaling Pathway: A Central Node in Oncology

The PI3K/Akt/mTOR pathway is a pivotal intracellular signaling cascade that governs a multitude of cellular processes, including cell growth, proliferation, survival, and metabolism.[3] Its dysregulation, often through mutations or amplification of the PIK3CA gene (encoding the p110 α catalytic subunit), is a frequent event in a wide array of human cancers.[4][5] This makes the PI3K pathway one of the most attractive targets for the development of novel anticancer drugs.[4]

The Class I PI3Ks, the primary focus of cancer-related research, are heterodimers composed of a catalytic subunit (p110) and a regulatory subunit (p85). There are four isoforms of the p110 catalytic subunit: α , β , γ , and δ . While p110 α and p110 β are ubiquitously expressed, p110 γ and p110 δ are found predominantly in hematopoietic cells.^[6] This differential expression provides an opportunity for the development of isoform-selective inhibitors with potentially improved therapeutic windows.

The activation of PI3K leads to the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol-3,4,5-trisphosphate (PIP3). PIP3 recruits and activates downstream effectors, most notably the serine/threonine kinase Akt. Once activated, Akt phosphorylates a plethora of substrates, culminating in the activation of the mammalian target of rapamycin (mTOR), a key regulator of protein synthesis and cell growth.^{[3][7]}



[Click to download full resolution via product page](#)

Figure 1: The PI3K/Akt/mTOR Signaling Pathway.

Comparative Analysis of Indole-Based and Other Key PI3K Inhibitors

The development of PI3K inhibitors has yielded a diverse array of molecules, from pan-PI3K inhibitors that target all Class I isoforms to isoform-selective and dual PI3K/mTOR inhibitors.

The indole scaffold and its bioisosteres, such as indazole and azaindole, have proven to be particularly fruitful starting points for potent inhibitors.^[8] This section provides a comparative overview of the in vitro potency of selected indole-based inhibitors alongside other notable PI3K inhibitors that are either approved or in clinical development.

Table 1: Comparative In Vitro Potency (IC₅₀, nM) of Selected PI3K Inhibitors

Compound (Scaffold Type)	PI3K α	PI3K β	PI3K γ	PI3K δ	mTOR	Selectivity Profile
Pictilisib (GDC-0941) (Indazole)	3	33	75	3	580	Pan-PI3K (α , δ > β , γ)
Fimepinostat (CUDC-907) (Thienopyrimidine)	19	54	311	39	-	Dual PI3K/HDAC
Gedatolisib (PF-05212384) (Triazine)	0.4	6	8	6	1.6	Dual Pan- PI3K/mTOR
IPI-549 (Azaindole)	3200	3500	16	>8400	-	PI3K γ selective
Alpelisib (BYL719) (Thiazole)	5	-	-	-	-	PI3K α selective
Idelalisib (CAL-101) (Quinazolinone)	-	-	-	2.5	-	PI3K δ selective
Duvelisib (IPI-145) (Isoquinolinone)	1602	85	27.4	2.5	-	PI3K δ / γ dual
Copanlisib (BAY 80-6946)	0.5	3.7	6.4	0.7	-	Pan-PI3K

(Imidazoquinazoline)

Data compiled from multiple sources.[\[3\]](#)[\[4\]](#)[\[9\]](#)[\[10\]](#)[\[11\]](#)[\[12\]](#)[\[13\]](#)[\[14\]](#)[\[15\]](#)[\[16\]](#)[\[17\]](#)[\[18\]](#)[\[19\]](#)[\[20\]](#)[\[21\]](#)[\[22\]](#)[\[23\]](#)[\[24\]](#) Note: IC50 values can vary depending on assay conditions.


Structure-Activity Relationship (SAR) Insights

The indole moiety and its related heterocyclic systems, such as indazole, serve as excellent scaffolds for PI3K inhibitors due to their ability to form key interactions within the ATP-binding pocket of the enzyme. For instance, in the development of pictilisib (GDC-0941), the 2-(1H-indazol-4-yl)thieno[3,2-d]pyrimidine core was identified as a potent and selective inhibitor of Class I PI3Ks.[\[11\]](#) The indazole nitrogen can act as a hydrogen bond donor, mimicking the adenine of ATP. Modifications to other parts of the molecule, such as the morpholino and methanesulfonyl-piperazine groups, were optimized to enhance potency and pharmacokinetic properties.[\[8\]](#)[\[11\]](#)

The quest for isoform selectivity often hinges on exploiting non-conserved residues within the PI3K active site. While the ATP binding pocket is highly conserved across isoforms, subtle differences can be targeted to achieve selectivity. For example, the development of PI3K δ -selective inhibitors like idelalisib has been crucial for treating B-cell malignancies, where this isoform is predominantly expressed and active.[\[6\]](#) Similarly, the design of PI3K γ -selective inhibitors like IPI-549, which contains an azaindole core, aims to modulate the tumor microenvironment by targeting myeloid cells.[\[23\]](#)

Experimental Protocols for Inhibitor Evaluation

The following protocols provide detailed, step-by-step methodologies for the biochemical and cellular characterization of PI3K inhibitors. These protocols are designed to be self-validating systems, ensuring robust and reproducible data.



[Click to download full resolution via product page](#)

Figure 2: Experimental Workflow for PI3K Inhibitor Evaluation.

In Vitro PI3K Kinase Assay (ADP-Glo™)

This assay quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to PI3K activity. The ADP-Glo™ Kinase Assay is a luminescent assay that offers high sensitivity and a broad dynamic range.[17]

Materials:

- Recombinant human PI3K isoforms (p110 α /p85 α , p110 β /p85 α , p110 γ , p110 δ /p85 α)
- PI3K Reaction Buffer (e.g., 50mM HEPES, pH 7.5; 50mM NaCl; 3mM MgCl₂; 0.025mg/ml BSA)[16]
- Lipid Substrate (e.g., PIP₂)
- ATP
- ADP-Glo™ Kinase Assay Kit (Promega)
- Test inhibitors (dissolved in DMSO)
- 384-well low-volume plates

Procedure:

- Reagent Preparation: Prepare the PI3K Reaction Buffer/Lipid Substrate mixture. Dilute the PI3K enzyme to the desired concentration in this mixture.
- Assay Plate Setup: In a 384-well plate, add:
 - 0.5 μ L of test inhibitor at various concentrations or vehicle (DMSO).
 - 4 μ L of the diluted enzyme/lipid mixture.
 - 0.5 μ L of ATP solution (e.g., 250 μ M to achieve a final concentration of 25 μ M).[14]
- Kinase Reaction: Incubate the plate at room temperature for 60 minutes.
- ADP Detection:
 - Add 5 μ L of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
 - Add 10 μ L of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

- Data Acquisition: Read the luminescence using a plate reader.
- Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Cellular PI3K Pathway Inhibition (Phospho-Akt Western Blot)

This protocol measures the phosphorylation of Akt at Serine 473 (p-Akt Ser473), a key downstream marker of PI3K pathway activation. A decrease in p-Akt levels indicates inhibition of the pathway.

Materials:

- Cancer cell line with an active PI3K pathway (e.g., MCF-7, U87MG)
- Complete cell culture medium
- Test inhibitors (dissolved in DMSO)
- Ice-cold Phosphate-Buffered Saline (PBS)
- Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors
- BCA Protein Assay Kit
- SDS-PAGE gels, running buffer, and transfer buffer
- PVDF or nitrocellulose membranes
- Blocking Buffer (e.g., 5% BSA or non-fat dry milk in TBST)
- Primary antibodies: anti-p-Akt (Ser473) and anti-total Akt (loading control)
- HRP-conjugated secondary antibody
- Enhanced Chemiluminescence (ECL) substrate

Procedure:

- **Cell Treatment:** Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with various concentrations of the test inhibitor or vehicle for a specified time (e.g., 2 hours).
- **Cell Lysis:**
 - Place the plates on ice and wash the cells once with ice-cold PBS.
 - Add ice-cold lysis buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.
 - Incubate on ice for 30 minutes, then centrifuge at 12,000 rpm for 20 minutes at 4°C to pellet cell debris.
- **Protein Quantification:** Determine the protein concentration of the supernatant using a BCA assay.
- **SDS-PAGE and Western Blotting:**
 - Normalize protein concentrations and prepare samples with Laemmli buffer. Boil for 5 minutes.
 - Load equal amounts of protein (e.g., 20-50 µg) onto an SDS-PAGE gel and perform electrophoresis.
 - Transfer the separated proteins to a PVDF membrane.
 - Block the membrane with Blocking Buffer for 1 hour at room temperature.
 - Incubate the membrane with the primary anti-p-Akt (Ser473) antibody (e.g., 1:1000 dilution in 5% BSA/TBST) overnight at 4°C.
 - Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
 - Wash again and detect the signal using an ECL substrate and an imaging system.

- Re-probing for Total Akt: To normalize the p-Akt signal, the membrane can be stripped and re-probed for total Akt following a similar procedure.
- Data Analysis: Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the p-Akt signal to the total Akt signal for each sample.

Cell Viability Assay (CellTiter-Glo®)

This luminescent assay measures the amount of ATP present, which is an indicator of metabolically active, viable cells.^[9] It is a rapid and sensitive method to assess the anti-proliferative effects of PI3K inhibitors.

Materials:

- Cancer cell line of interest
- Complete cell culture medium
- Test inhibitors (dissolved in DMSO)
- Opaque-walled 96-well or 384-well plates
- CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)

Procedure:

- Cell Seeding: Seed cells in an opaque-walled multiwell plate at a predetermined optimal density (e.g., 5,000 cells/well for a 96-well plate) in 100 µL of medium. Allow cells to adhere overnight.
- Compound Treatment: Treat the cells with a serial dilution of the test inhibitors. Include vehicle-only controls. Incubate for a standard period (e.g., 72 hours).
- Assay Protocol:
 - Equilibrate the plate to room temperature for approximately 30 minutes.^[10]
 - Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.^[11]

- Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL for a 96-well plate).[12]
- Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[10]
- Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[10]
- Data Acquisition: Record the luminescence using a plate reader.
- Data Analysis: Calculate the percent viability for each inhibitor concentration relative to the vehicle control and determine the IC50 value.

Conclusion and Future Directions

The indole scaffold and its bioisosteres continue to be a rich source for the discovery of novel PI3K inhibitors. The comparative data presented in this guide highlight the diverse selectivity profiles that can be achieved, from pan-PI3K and dual PI3K/mTOR inhibitors like pictilisib and gedatolisib to highly selective agents targeting specific isoforms. The development of isoform-selective inhibitors is a key strategy to improve the therapeutic index by minimizing off-target effects.[6]

The provided experimental protocols offer a robust framework for the preclinical evaluation of new chemical entities. A thorough characterization of both biochemical potency and cellular activity is paramount for advancing promising candidates. Future research will likely focus on developing next-generation inhibitors with improved selectivity, better pharmacokinetic properties, and the ability to overcome resistance mechanisms. Combination therapies, for instance, pairing PI3K inhibitors with other targeted agents or chemotherapy, also represent a promising avenue for enhancing anti-tumor efficacy.[3]

References

- CellTiter-Glo® Luminescent Cell Viability Assay Protocol. Promega Corporation. [URL: <https://www.promega.com/-/media/files/resources/protocols/technical-bulletins/0/celltiter-glo-luminescent-cell-viability-assay-protocol.pdf>]
- CellTiter-Glo Assay. Oslo University Hospital. [URL: https://www.ous-research.no/en/serink/protocols/CellTiter-Glo_Assay.html]
- Folkes AJ, et al. The identification of 2-(1H-indazol-4-yl)-6-(4-methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine (GDC-0941) as a potent, selective, orally

- bioavailable inhibitor of class I PI3 kinase for the treatment of cancer. J. Med. Chem. 2008, 51(18), 5522-32. [URL: <https://cellagen.com/product/gdc-0941-pictilisib/>]
- CellTiter-Glo® Luminescent Cell Viability Assay Quick Protocol #FB256. Promega Corporation. [URL: <https://www.promega.com/-/media/files/resources/protocols/technical-bulletins/101/celltiter-glo-luminescent-cell-viability-assay-protocol.pdf>]
 - Saini KS, et al. First-in-human Phase I study of Pictilisib (GDC-0941), a potent pan-class I phosphatidylinositol-3-kinase (PI3K) inhibitor, in patients with advanced solid tumors. Ann. Oncol. 2014, 25(11), 2249-2255. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4204347/>]
 - PI3K(p110 α /p85 α) Kinase Assay. Promega Corporation. [URL: <https://www.promega.com/-/media/files/resources/protocols/technical-manuals/101/adp-glo-lipid-kinase-systems-protocol.pdf>]
 - PI3K (p110 α [E545K]/p85 α) Protocol. Promega Corporation. [URL: https://www.promega.com/products/biochemicals-and-enzymes/kinases/pi3k-p110e545k_p85a-kinase-enzyme-system/]
 - Application Notes and Protocols for Western Blot Analysis of Akt Signaling Following Akt-IN-11 Treatment. Benchchem. [URL: <https://www.benchchem.com/application-notes/akt-in-11-western-blot-protocol>]
 - PI3K(p110 β /p85 α) Kinase Assay. Promega Corporation. [URL: <https://www.promega.com/-/media/files/resources/protocols/technical-manuals/101/adp-glo-lipid-kinase-systems-protocol.pdf>]
 - PI3K (p110 α /p85 α) Protocol. Promega Corporation. [URL: https://www.promega.com/products/biochemicals-and-enzymes/kinases/pi3k-p110a_p85a-kinase-enzyme-system/]
 - ADP-Glo™ Kinase Assay. Promega Corporation. [URL: <https://www.promega.com/products/biochemicals-and-enzymes/kinases/adp-glo-kinase-assay/>]
 - PI3K/AKT/mTOR signaling pathway. This diagram illustrates how growth... ResearchGate. [URL: <https://www.researchgate.net>]
 - Singh R, et al. Recent Advances of PI3 Kinase Inhibitors: Structure Anticancer Activity Relationship Studies. Mini Rev Med Chem. 2022. [URL: <https://pubmed.ncbi.nlm.nih.gov/36471584/>]
 - Phospho-Akt (Ser473) Antibody. Cell Signaling Technology. [URL: <https://media.cellsignal.com/pdf/9271.pdf>]
 - Schematic diagram of PI3K/Akt/mTOR signaling pathway and relevant PI3K... ResearchGate. [URL: https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_282888000]

- Idelalisib (CAL-101; GS-1101). MedchemExpress. [URL: <https://www.medchemexpress.com/idelalisib.html>]
- Idelalisib (CAL-101). Selleck Chemicals. [URL: <https://www.selleckchem.com/products/CAL-101.html>]
- Copanlisib (BAY 80-6946). Selleck Chemicals. [URL: <https://www.selleckchem.com/products/bay-80-6946.html>]
- Current developments in PI3K-based anticancer agents: Designing strategies, biological activity, selectivity, structure-activity correlation, and docking insight. PubMed. [URL: <https://pubmed.ncbi.nlm.nih.gov/39662340/>]
- PI3K/AKT/mTOR pathway. Wikipedia. [URL: <https://en.wikipedia>]
- Fimepinostat (CUDC-907). MedchemExpress. [URL: <https://www.medchemexpress.com/cudc-907.html>]
- Design, Synthesis and SAR in 2,4,7-Trisubstituted Pyrido[3,2-d]Pyrimidine Series as Novel PI3K/mTOR Inhibitors. Molecules. 2016, 21(6), 748. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6274291/>]
- GDC-0941 (Pictilisib). Cellagen Technology. [URL: <https://cellagen.com/product/gdc-0941-pictilisib/>]
- GDC-0941 (Pictilisib). Adooq Bioscience. [URL: <https://www.adooq.com/gdc-0941.html>]
- (PDF) Target-based anticancer indole derivatives and insight into structure–activity relationship: A mechanistic review update (2018–2021). ResearchGate. [URL: <https://www.researchgate>]
- Miller MS, et al. Structural Determinants of Isoform Selectivity in PI3K Inhibitors. Biomolecules. 2019, 9(3), 82. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6468644/>]
- Target-based anticancer indole derivatives and insight into structure–activity relationship: A mechanistic review update (2018-2021). PubMed. [URL: <https://pubmed.ncbi.nlm.nih.gov/35522513/>]
- Fimepinostat (CUDC-907). Selleck Chemicals. [URL: <https://www.selleckchem.com/products/CUDC-907.html>]
- Pictilisib (GDC-0941). MedchemExpress. [URL: <https://www.medchemexpress.com/pictilisib.html>]
- Definition of PI3K-gamma inhibitor IPI-549. NCI Drug Dictionary. [URL: <https://www.cancer.gov/publications/dictionaries/cancer-drug/def/pi3k-gamma-inhibitor-ipi-549>]
- Gedatolisib (PKI-587). Selleck Chemicals. [URL: <https://www.selleckchem.com/products/pki-587.html>]
- Copanlisib. PubChem. [URL: <https://pubchem.ncbi.nlm.nih.gov/compound/Copanlisib>]
- Gedatolisib (PF-05212384, PKI-587). Probechem. [URL: <https://www.probechem>]

- Duvelisib (IPI-145). MedchemExpress. [URL: <https://www.medchemexpress.com/duvelisib.html>]
- Copanlisib (BAY 80-6946). MedchemExpress. [URL: <https://www.medchemexpress.com/copanlisib.html>]
- Eganelisib (IPI-549). Selleck Chemicals. [URL: <https://www.selleckchem.com/products/ipi-549.html>]
- Alpelisib (BYL719). Selleck Chemicals. [URL: <https://www.selleckchem.com/products/byl719.html>]
- IPI-549. Chemietek. [URL: <https://www.chemietek.com/product/ipi-549>]
- Duvelisib (IPI-145). Selleck Chemicals. [URL: <https://www.selleckchem.com/products/IPI-145.html>]
- Inhibition of the PI3K/mTOR Pathway in Breast Cancer to Enhance Response to Immune Checkpoint Inhibitors in Breast Cancer. Cancers (Basel). 2021, 13(11), 2697. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8199217/>]
- Eganelisib (IPI-549). MedchemExpress. [URL: <https://www.medchemexpress.com/eganelisib.html>]
- PF 05212384. Tocris Bioscience. [URL: https://www.tocris.com/products/pf-05212384_5737]
- First-In-Human Study of PF-05212384 (PKI-587), a Small-Molecule, Intravenous, Dual Inhibitor of PI3K and mTOR In Patients With Advanced Cancer. Clin Cancer Res. 2015, 21(1), 78-87. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4286591/>]
- Duvelisib. PubChem. [URL: <https://pubchem.ncbi.nlm.nih.gov/compound/Duvelisib>]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 2. Target-based anticancer indole derivatives and insight into structure–activity relationship: A mechanistic review update (2018-2021) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
- 4. Recent Advances of PI3 Kinase Inhibitors: Structure Anticancer Activity Relationship Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

- 5. Current developments in PI3K-based anticancer agents: Designing strategies, biological activity, selectivity, structure-activity correlation, and docking insight - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Structural Determinants of Isoform Selectivity in PI3K Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3K δ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 9. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.jp]
- 10. OUH - Protocols [ous-research.no]
- 11. promega.com [promega.com]
- 12. promega.com [promega.com]
- 13. CellTiter-Glo® 3D Cell Viability Assay Protocol [worldwide.promega.com]
- 14. promega.de [promega.de]
- 15. PI3K (p110 α [E545K]/p85 α) Protocol [promega.sg]
- 16. promega.com [promega.com]
- 17. ADP-Glo™ Kinase Assay [promega.com]
- 18. researchgate.net [researchgate.net]
- 19. PI3K/AKT/mTOR Signaling Pathway Illustration Agent [scispace.com]
- 20. Design, Synthesis and SAR in 2,4,7-Trisubstituted Pyrido[3,2-d]Pyrimidine Series as Novel PI3K/mTOR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 21. abioreagents.com [abioreagents.com]
- 22. Discovery and SAR study of 2-(4-pyridylamino)thieno[3,2-d]pyrimidin-4(3H)-ones as soluble and highly potent PDE7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. pdf.benchchem.com [pdf.benchchem.com]
- 24. ccrod.cancer.gov [ccrod.cancer.gov]
- To cite this document: BenchChem. [A Comparative Guide to Indole-Based PI3K Inhibitors for Cancer Research]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1587028/docs#a-comparative-guide-to-indole-based-pi3k-inhibitors-for-cancer-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)